Cas no 1290630-80-6 (1,3,5-Tris[4'-(dihydroxyboryl)-4-biphenylyl]benzene)

• Product Name: 1,3,5-Tris[4'-(dihydroxyboryl)-4-biphenylyl]benzene
• CAS No: 1290630-80-6
• MF: C₄₂H₃₃B₃O₆
• MW: 666.140831708908
• CID: 4729422
• Update Time: 2023-08-16

1,3,5-Tris[4'-(dihydroxyboryl)-4-biphenylyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris[4'-(dihydroxyboryl)-4-biphenylyl]benzene
• B,B'-[5''-(4'-Borono[1,1'-biphenyl]-4-yl)[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-4,4''''-diyl]bis-
• CID 101781819
• YSZC511
• Boronic acid, B,?B'-?[5''-?(4'-?borono[1,?1'-?biphenyl]?-?4-?yl)?[1,?1':4',?1'':3'',?1''':4''',?1''''-?quinquephenyl]?-?4,?4''''-?diyl]?bis-

• Inchi： 1S/C42H33B3O6/c46-43(47)40-19-13-31(14-20-40)28-1-7-34(8-2-28)37-25-38(35-9-3-29(4-10-35)32-15-21-41(22-16-32)44(48)49)27-39(26-37)36-11-5-30(6-12-36)33-17-23-42(24-18-33)45(50)51/h1-27,46-51H
• InChI Key： JMQRJBCQEULTTG-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=C(C2C=CC(C3C=CC(B(O)O)=CC=3)=CC=2)C=C(C2C=CC(C3C=CC(B(O)O)=CC=3)=CC=2)C=1)O

Computed Properties

• Exact Mass: 666.2556293 g/mol
• Monoisotopic Mass: 666.2556293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• Molecular Weight: 666.1